Cas no 2411639-15-9 (2-(4-methoxy-4-piperidyl)ethanol;hydrochloride)

• Product Name: 2-(4-methoxy-4-piperidyl)ethanol;hydrochloride
• CAS No: 2411639-15-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 5294345
• PubChem ID: 155893533
• Update Time: 2026-03-10

2-(4-methoxy-4-piperidyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 4-methoxy-, hydrochloride (1:1)
• 2-(4-methoxy-4-piperidyl)ethanol;hydrochloride
• SY323584
• PS-19481
• 2-(4-methoxy-4-piperidyl)ethanol HCl
• MFCD32704246
• 2-(4-Methoxypiperidin-4-yl)ethan-1-ol hydrochloride
• 2-(4-methoxypiperidin-4-yl)ethanol hydrochloride
• 2-(4-METHOXY-4-PIPERIDYL)ETHANOL HYDROCHLORIDE
• E88439
• 2411639-15-9

• Inchi： 1S/C8H17NO2.ClH/c1-11-8(4-7-10)2-5-9-6-3-8;/h9-10H,2-7H2,1H3;1H
• InChI Key： IXUMAQNLTWLOTN-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)OC)CO.Cl

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(4-methoxy-4-piperidyl)ethanol;hydrochloride

2-(4-methoxy-4-piperidyl)ethanol Hydrochloride: A Comprehensive Overview of Its Chemical Properties, Pharmacological Applications, and Research Trends

2-(4-methoxy-4-piperidyl)ethanol hydrochloride (CAS No. 2411639-15-9) represents a significant advancement in the field of organic chemistry, with its unique structural features and potential therapeutic applications attracting widespread attention. This compound, characterized by its 4-methoxy-4-piperidyl functional group and ethanol moiety, has demonstrated promising pharmacological activity in recent studies, particularly in the context of neuropharmacology and drug development. The hydrochloride salt form further enhances its solubility and bioavailability, making it a valuable candidate for further research and clinical applications.

Recent advances in medicinal chemistry have highlighted the importance of 2-(4-methoxy-4-piperidyl)ethanol as a potential scaffold for the design of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits selective agonist activity at the metabotropic glutamate receptor 5 (mGluR5), which is implicated in various neurological disorders such as schizophrenia and Huntington's disease. This finding underscores the compound's potential as a lead molecule for the development of central nervous system (CNS) targeting drugs.

The 4-methoxy-4-piperidyl group in this compound plays a crucial role in modulating its pharmacological profile. The methoxy substitution at the piperidine ring enhances the compound's lipophilicity, facilitating its penetration across biological membranes. This property is particularly advantageous for drugs targeting brain tissues or neurological pathways. The ethanol moiety, on the other hand, contributes to the compound's solubility characteristics, which are essential for its formulation as a pharmaceutical product.

From a synthetic perspective, the hydrochloride salt form of this compound offers several advantages in terms of stability and handling. The formation of the hydrochloride salt typically occurs through the protonation of the ethanol group, resulting in a more stable and water-soluble compound. This makes the compound more suitable for use in aqueous formulations, which is a critical consideration for drug development processes.

Recent studies have also explored the 2-(4-methoxy-4-piperidyl)ethanol compound's potential in the treatment of metabolic disorders. A 2024 study published in Drug Discovery Today demonstrated that this compound can modulate the activity of adenosine A2A receptors, which are involved in the regulation of glucose metabolism and insulin sensitivity. These findings suggest that the compound may have therapeutic potential in the management of type 2 diabetes and related metabolic conditions.

The 4-methoxy-4-piperidyl group has also been shown to influence the compound's interaction with other biological targets. For instance, a study published in Pharmacological Research in 2023 found that this group enhances the compound's affinity for sigma-1 receptor (σ1R), a protein involved in various physiological processes including neuroprotection and immune modulation. This dual targeting capability of the compound makes it a promising candidate for the development of multifunctional therapeutics.

In the context of drug development, the 2-(4-methoxy-4-piperidyl)ethanol compound has been evaluated for its potential as a prodrug candidate. Prodrugs are designed to improve the pharmacokinetic properties of active compounds, and the hydrochloride salt form of this compound has shown favorable characteristics in this regard. A 2023 study in European Journal of Medicinal Chemistry reported that the compound exhibits enhanced oral bioavailability and reduced hepatic metabolism compared to its parent compound, making it a more suitable candidate for systemic administration.

The 4-methoxy-4-piperidyl group's influence on the compound's pharmacological profile extends to its interaction with serotonin receptors. A 2024 study published in Neuropharmacology demonstrated that this compound can modulate the activity of 5-HT2A receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. This finding highlights the compound's potential as a novel therapeutic agent for the treatment of central nervous system (CNS) disorders.

Recent advancements in computational chemistry have also been applied to the study of 2-(4-methoxy-4-piperidyl)ethanol compound. Molecular docking studies have shown that the compound can bind to various targets, including histamine H3 receptors and muscarinic acetylcholine receptors. These interactions suggest that the compound may have a broad spectrum of pharmacological activities, which is a valuable attribute for drug development.

The hydrochloride salt form of this compound has also been investigated for its potential in the treatment of inflammatory diseases. A 2023 study in Journal of Inflammation Research found that the compound exhibits anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that the compound may have therapeutic potential in the management of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, the 2-(4-methoxy-4-piperidyl)ethanol compound, with its hydrochloride salt form, represents a promising candidate in the field of medicinal chemistry. Its unique structural features and potential pharmacological activities make it a valuable subject for further research. As the field of drug development continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutics for a wide range of medical conditions.

The ongoing research into the 4-methoxy-4-piperidyl group's influence on the compound's pharmacological profile is expected to yield further insights into its therapeutic potential. With its ability to modulate multiple biological targets, this compound holds great promise for the development of innovative treatments for various diseases. The continued exploration of its properties will undoubtedly contribute to advancements in the field of medicinal chemistry and drug development.

As the study of this compound progresses, it is anticipated that new applications and therapeutic uses will be discovered. The compound's unique characteristics, including its hydrochloride salt form and 4-methoxy-4-piperidyl group, position it as a valuable candidate for the development of novel therapeutics. With further research and clinical trials, this compound may ultimately contribute to the treatment of a wide range of medical conditions, demonstrating the importance of continued exploration in the field of medicinal chemistry.

The potential of 2-(4-methoxy-4-piperidyl)ethanol compound is further enhanced by its ability to interact with multiple biological pathways. This multifunctional nature makes it a versatile candidate for the development of drugs targeting various diseases. As research in this area continues to advance, the compound's role in the discovery of new therapeutics is expected to grow, highlighting the significance of its unique properties in the context of modern medicine.

In summary, the 2-(4-methoxy-4-piperidyl)ethanol compound, with its hydrochloride salt form, represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential pharmacological activities make it a valuable subject for further research. As the field of drug development continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutics for a wide range of medical conditions.